Cas no 104356-27-6 (4-Hydroxy-2-nitro-benzoic acid ethylester)

4-Hydroxy-2-nitro-benzoic acid ethylester structure
104356-27-6 structure
Product Name:4-Hydroxy-2-nitro-benzoic acid ethylester
CAS No:104356-27-6
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD01463666
CID:62476
PubChem ID:825962
Update Time:2024-11-03

4-Hydroxy-2-nitro-benzoic acid ethylester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-hydroxy-2-nitrobenzoate
    • 4-HYDROXY-2-NITRO-BENZOIC ACID ETHYL ESTER
    • BUTTPARK 147\04-97
    • Benzoic acid, 4-hydroxy-2-nitro-, ethyl ester
    • SPECS AE-562
    • SPECS AE-562/12222492
    • ethyl4-hydroxy-2-nitrobenzoate
    • SCHEMBL2126420
    • DTXSID70356546
    • Oprea1_576129
    • 104356-27-6
    • MFCD01463666
    • AKOS005146125
    • AS-76592
    • AC-7679
    • 5-(Methylthio)pyridine-3-boronicacid
    • GHUFFYRUAHAHQQ-UHFFFAOYSA-N
    • FT-0645708
    • DB-000575
    • AE-562/12222492
    • 4-Hydroxy-2-nitro-benzoic acid ethylester
    • MDL： MFCD01463666
    • Inchi： 1S/C9H9NO5/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,11H,2H2,1H3
    • InChI Key： GHUFFYRUAHAHQQ-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC(=CC=1[N+](=O)[O-])O)=O

Computed Properties

  • Exact Mass: 211.04800
  • Monoisotopic Mass: 211.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 349.7 °C at 760 mmHg
  • Flash Point: 165.3 °C
  • Refractive Index: 1.577
  • PSA: 92.35000
  • LogP: 2.00030

4-Hydroxy-2-nitro-benzoic acid ethylester Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

4-Hydroxy-2-nitro-benzoic acid ethylester Pricemore >>

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